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Compound of Interest

Compound Name: Vidofludimus

Cat. No.: B1684499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of

Vidofludimus stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent. Adherence to

this protocol is crucial for ensuring the accuracy and reproducibility of experimental results.

Physicochemical Properties and Solubility Data
Vidofludimus is an orally active and potent inhibitor of dihydroorotate dehydrogenase

(DHODH) with immunomodulatory and anti-inflammatory properties. Accurate preparation of

stock solutions is the first step in conducting reliable in vitro and in vivo studies.
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Property Value Citations

Synonyms 4SC-101, IMU-838, SC12267 [1][2]

CAS Number 717824-30-1 [1][3]

Molecular Formula C₂₀H₁₈FNO₄ [1][4]

Molecular Weight 355.36 g/mol [3][4][5]

Appearance Crystalline solid

Solubility in DMSO
≥ 100 mg/mL (approximately

281.4 mM)
[5]

Storage of Solid -20°C

Stock Solution Storage

Store in aliquots at -20°C for

up to 1 year or at -80°C for up

to 2 years. Avoid repeated

freeze-thaw cycles.

[6]

Note: The solubility of Vidofludimus in DMSO can be affected by the purity of the compound

and the quality of the DMSO. It is highly recommended to use fresh, anhydrous (moisture-free)

DMSO to achieve maximum solubility.[5][6]

Experimental Protocol: Preparation of a 50 mM
Vidofludimus Stock Solution
This protocol details the steps for preparing a 50 mM stock solution of Vidofludimus in DMSO.

Materials and Equipment
Vidofludimus powder (CAS: 717824-30-1)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Analytical balance

Microcentrifuge tubes or amber glass vials
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Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions
Vidofludimus is a bioactive compound and should be handled with care.

Work in a well-ventilated area, preferably a chemical fume hood.

Avoid inhalation of the powder and direct contact with skin and eyes.

DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the

skin. Handle with appropriate gloves.

Step-by-Step Procedure
Equilibration: Allow the vial of Vidofludimus powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Calculation of Required Mass: To prepare a 50 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For example, to prepare 1 mL (0.001 L) of a 50 mM (0.05 M) stock solution: Mass (mg) =

0.05 mol/L * 0.001 L * 355.36 g/mol * 1000 mg/g = 17.77 mg

Weighing: Carefully weigh out the calculated amount of Vidofludimus powder using an

analytical balance and transfer it to a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

Vidofludimus powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath can aid in dissolution if
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necessary. Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C,

protected from light.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Vidofludimus stock

solution.
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Caption: Workflow for Preparing Vidofludimus Stock Solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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